Cas no 2859-78-1 (4-Bromo-1,2-dimethoxybenzene)

• Product Name: 4-Bromo-1,2-dimethoxybenzene
• CAS No: 2859-78-1
• MF: C₈H₉BrO₂
• MW: 217.059861898422
• MDL: MFCD00008381
• CID: 43500
• PubChem ID: 76114
• Update Time: 2025-04-18

4-Bromo-1,2-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1,2-dimethoxybenzene
• 4-Bromo-1,2-dimethoxybenzene~3,4-Dimethoxybromobenzene
• 3,4-Dimethoxybromobenzene
• 1-Bromo-3,4-dimethoxybenzene
• 4-Bromo veratrole
• 1-bromo-3,4-dimethoxy-benzene
• 1-bromo-4,5-dimethoxybenzene
• 3,4-(MeO)2C6H3Br
• 3,4-dimethoxyphenyl bromide
• 4-Brmomveratrole
• 4-Bromo-2-methoxyanisole
• 4-Bromocatechol Dimethyl Ether
• 4-Bromoveratrol
• 4-Veratryl ether broMide
• Bromoveratrole
• p-Bromoveratrole
• 4-Bromoveratrole
• CS-W007396
• NS00028511
• FT-0617929
• B1021
• KBTMGSMZIKLAHN-UHFFFAOYSA-
• J-514847
• W-107038
• Benzene, 4-bromo-1,2-dimethoxy-
• EINECS 220-677-8
• SCHEMBL20509
• 3,4-dimethoxybromo-benzene
• DTXSID1062673
• 4-Bromoveratrole, 98%
• AKOS000178813
• Z57462741
• 2859-78-1
• MFCD00008381
• SY004442
• AI3-21224
• UNII-9GX67R5G8J
• 9GX67R5G8J
• NSC 36284
• EN300-35674
• NSC36284
• A5409
• 4-bromo-1,2-dimethoxy-benzene
• NSC-36284
• 4-bromanyl-1,2-dimethoxy-benzene
• IS0
• InChI=1/C8H9BrO2/c1-10-7-4-3-6(9)5-8(7)11-2/h3-5H,1-2H3
• AM61447
• 4-Bromoguaiacol, methyl ether
• AS-13440
• 4-Bromoveratrole,98%
• DB-028262
• DTXCID2037843
• FB54906
• 220-677-8
• 4-Bromo-1,2-dimethoxybenzene;4-Bromocatechol dimethyl ether

• MDL： MFCD00008381
• Inchi： 1S/C8H9BrO2/c1-10-7-4-3-6(9)5-8(7)11-2/h3-5H,1-2H3
• InChI Key： KBTMGSMZIKLAHN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)OC
• BRN： 2046884

Computed Properties

• Exact Mass: 215.97900
• Monoisotopic Mass: 215.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: Light yellow liquid
• Density: 1.509 g/mL at 25 °C(lit.)
• Boiling Point: 256°C(lit.)
• Flash Point: Degrees Fahrenheit:228.2°F
  Degrees Celsius:109°C
  
• Refractive Index: n20/D 1.573(lit.)
• Solubility: Soluble in benzene, ether, toluene.
• PSA: 18.46000
• LogP: 2.46630
• Solubility: Not available

4-Bromo-1,2-dimethoxybenzene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• Hazardous Material Identification：
• TSCA：T
• Safety Term：S23;S24/25
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether